N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide

• IUPAC Name: N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide
• InChI: InChI=1S/C11H13N3O/c1-7-12-10-5-4-9(6-11(10)13-7)14(3)8(2)15/h4-6H,1-3H3,(H,12,13)
• InChI Key: WMBAPQCLPWXYBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2)N(C)C(=O)C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide, also known as MMB-2201, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the indole-3-carboxamide family and is structurally similar to other synthetic cannabinoids.

Mechanism of Action

N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide acts as a potent agonist of the CB1 receptor, which is found primarily in the brain and central nervous system. When this compound binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide are not well understood, but studies have shown that this compound can induce a range of effects in the body. These effects may include changes in heart rate, blood pressure, and body temperature, as well as alterations in mood, cognition, and perception.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide in lab experiments is that it is a highly potent and selective agonist of the CB1 receptor, which allows researchers to study the effects of this receptor in isolation. However, one limitation of using this compound is that it may have off-target effects on other receptors or signaling pathways, which can complicate data interpretation.

Future Directions

There are several potential future directions for research involving N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide. One area of interest is the development of new synthetic cannabinoids that are more selective and potent than existing compounds. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the brain and body, as well as their potential for abuse and addiction. Additionally, researchers may explore the therapeutic potential of synthetic cannabinoids for the treatment of various medical conditions, such as chronic pain, anxiety, and depression.
In conclusion, N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide is a synthetic cannabinoid that has shown promise as a tool for scientific research. Although much is still unknown about the biochemical and physiological effects of this compound, its selective binding to the CB1 receptor makes it a valuable tool for studying the endocannabinoid system and its role in health and disease. As research in this area continues to evolve, it is likely that new insights will emerge regarding the potential applications and limitations of N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide and other synthetic cannabinoids.

Synthesis Methods

N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide can be synthesized using a variety of methods, including the use of reductive amination and acylation reactions. One common method involves the reaction of 2-methyl-3H-benzimidazole with N-methylacetamide in the presence of a catalyst such as palladium on carbon.

Scientific Research Applications

N-methyl-N-(2-methyl-3H-benzimidazol-5-yl)acetamide has been used in scientific research to study the endocannabinoid system and its effects on the brain and body. Specifically, this compound has been shown to bind to the CB1 receptor, which is involved in the regulation of pain, appetite, and mood.